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Compound of Interest

Compound Name:
N-Cyclopropyl-3-nitropyridin-4-

amine

Cat. No.: B1358630 Get Quote

Technical Support Center: N-Cyclopropyl-3-
nitropyridin-4-amine
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with N-
Cyclopropyl-3-nitropyridin-4-amine.

Frequently Asked Questions (FAQs)
Q1: What is N-Cyclopropyl-3-nitropyridin-4-amine?

N-Cyclopropyl-3-nitropyridin-4-amine (CAS No. 380605-28-7) is a nitroaromatic amine

compound with the molecular formula C₈H₉N₃O₂ and a molecular weight of 179.18 g/mol .[1] It

serves as a crucial building block and intermediate in medicinal chemistry and pharmaceutical

research, particularly in the synthesis of kinase inhibitors for cancer treatment.[1]

Q2: What are the basic physicochemical properties of N-Cyclopropyl-3-nitropyridin-4-
amine?
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Property Value

Molecular Formula C₈H₉N₃O₂

Molecular Weight 179.18 g/mol [1]

CAS Number 380605-28-7[1]

Boiling Point 345.645°C at 760 mmHg[2][3]

Density 1.453 g/cm³[2][3]

Flash Point 162.841°C[2][3]

Q3: How should I store N-Cyclopropyl-3-nitropyridin-4-amine?

For optimal stability, N-Cyclopropyl-3-nitropyridin-4-amine should be stored in a tightly

sealed container in a dry, cool, and well-ventilated area.[3] It is recommended to store it under

an inert atmosphere and protect it from light.[1]

Q4: What are the primary safety concerns when handling this compound?

N-Cyclopropyl-3-nitropyridin-4-amine is harmful if swallowed and may cause skin and

serious eye irritation.[1] It is essential to handle this compound in a well-ventilated area and

wear appropriate personal protective equipment (PPE), including protective gloves, and

eye/face protection.[1]

Troubleshooting Guide: Overcoming Solubility
Issues
Users may encounter difficulties in dissolving N-Cyclopropyl-3-nitropyridin-4-amine for their

experiments. This guide provides a systematic approach to addressing these solubility

challenges.

Issue: The compound is not dissolving in my chosen
solvent.
Initial Steps:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/B1358630
https://www.benchchem.com/product/B1358630
https://www.chemsrc.com/en/Product/7584804.html
https://www.echemi.com/produce/pr2503046418-n-cyclopropyl-3-nitropyridin-4-amine.html
https://www.chemsrc.com/en/Product/7584804.html
https://www.echemi.com/produce/pr2503046418-n-cyclopropyl-3-nitropyridin-4-amine.html
https://www.chemsrc.com/en/Product/7584804.html
https://www.echemi.com/produce/pr2503046418-n-cyclopropyl-3-nitropyridin-4-amine.html
https://www.benchchem.com/product/b1358630?utm_src=pdf-body
https://www.benchchem.com/product/b1358630?utm_src=pdf-body
https://www.echemi.com/produce/pr2503046418-n-cyclopropyl-3-nitropyridin-4-amine.html
https://www.benchchem.com/product/B1358630
https://www.benchchem.com/product/b1358630?utm_src=pdf-body
https://www.benchchem.com/product/B1358630
https://www.benchchem.com/product/B1358630
https://www.benchchem.com/product/b1358630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify Compound Purity: Impurities can significantly affect solubility. Ensure you are using a

high-purity grade of the compound.

Solvent Selection: The choice of solvent is critical. Based on the chemical structure of N-
Cyclopropyl-3-nitropyridin-4-amine and related nitropyridine derivatives, polar aprotic

solvents are likely to be most effective.

Recommended Solvents (in order of likely effectiveness):

Dimethyl Sulfoxide (DMSO)

Dimethylformamide (DMF)

Dichloromethane (DCM)[1]

Solubility Testing Workflow:
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Initial Solubility Assessment

Troubleshooting

Advanced Strategies

Weigh a small, precise amount of
N-Cyclopropyl-3-nitropyridin-4-amine

Select a primary solvent
(e.g., DMSO)

Add a small volume of solvent
and vortex/sonicate

Observe for dissolution

Completely Dissolved?
(Visually clear solution)

Not Dissolved / Precipitate Forms

No

Proceed with Experiment

Yes

Apply gentle heat
(e.g., 37°C water bath)

Consider a co-solvent system
(e.g., DMSO/Ethanol mixture)

Sonication

Incrementally add more solvent

Re-assess

pH Adjustment
(for aqueous solutions)

Prepare a solid dispersion

Click to download full resolution via product page

Caption: A workflow for systematically troubleshooting solubility issues.
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Quantitative Solubility Data (Qualitative Assessment)
While specific quantitative solubility data (e.g., mg/mL) is not readily available in the public

domain, the following table provides a qualitative guide to solvent selection. This is based on

the known properties of similar nitropyridine compounds.

Solvent Type Expected Solubility Notes

DMSO Polar Aprotic High

Recommended as the

first-choice solvent for

creating stock

solutions.

DMF Polar Aprotic High
A suitable alternative

to DMSO.

DCM Chlorinated Moderate

May be useful in

certain synthetic

applications.

Methanol/Ethanol Polar Protic Low to Moderate

May require heating or

sonication. Can be

used as a co-solvent.

Water Aqueous Very Low

Insoluble for practical

purposes without

formulation aids.

Acetone Ketone Low

Generally not

recommended as a

primary solvent.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of N-Cyclopropyl-3-
nitropyridin-4-amine in DMSO.

Materials:
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N-Cyclopropyl-3-nitropyridin-4-amine (MW: 179.18 g/mol )

Anhydrous DMSO

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Water bath sonicator

Procedure:

Calculation: To prepare a 10 mM stock solution, weigh out 1.7918 mg of N-Cyclopropyl-3-
nitropyridin-4-amine for every 1 mL of DMSO.

Weighing: Carefully weigh the desired amount of the compound into a suitable vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

Dissolution:

Cap the vial tightly.

Vortex the mixture for 1-2 minutes.

If the compound is not fully dissolved, sonicate in a water bath for 5-10 minutes.

Gentle warming (e.g., in a 37°C water bath) can be applied if necessary, followed by

vortexing.

Storage: Once fully dissolved, store the stock solution at -20°C or -80°C in small aliquots to

avoid repeated freeze-thaw cycles. Protect from light.

Experimental Workflow for Stock Solution Preparation:

Caption: Step-by-step workflow for preparing a stock solution.
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Protocol 2: General Method for Enhancing Aqueous
Solubility for in vitro Assays
For many biological assays, a high concentration of organic solvent like DMSO can be toxic to

cells. This protocol outlines a general approach to further dilute the DMSO stock solution into

an aqueous buffer.

Materials:

10 mM stock solution of N-Cyclopropyl-3-nitropyridin-4-amine in DMSO

Biologically compatible surfactant (e.g., Pluronic® F-127 or Kolliphor® EL)

Aqueous buffer (e.g., PBS or cell culture medium)

Procedure:

Prepare Surfactant Solution: Prepare a 10% (w/v) stock solution of the chosen surfactant in

the desired aqueous buffer.

Serial Dilution:

Perform an initial dilution of your 10 mM DMSO stock into the 10% surfactant solution. For

example, a 1:10 dilution to achieve a 1 mM solution.

Further dilute this intermediate solution into your final aqueous buffer to achieve the

desired working concentration.

Vortexing: Vortex thoroughly between each dilution step to ensure homogeneity.

Final DMSO Concentration: Always calculate the final percentage of DMSO in your working

solution and include an equivalent DMSO concentration in your vehicle control. Aim for a

final DMSO concentration of less than 0.5% in cell-based assays.

Signaling Pathway for Solubility Enhancement:
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Caption: Logical pathway for enhancing aqueous solubility for biological assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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